Cas no 2548993-62-8 (3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine)

• Product Name: 3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine
• CAS No: 2548993-62-8
• MF: C₁₈H₂₄N₄
• MW: 296.409963607788
• CID: 5310901
• PubChem ID: 154883561
• Update Time: 2025-06-08

3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine
• AKOS040710435
• 2548993-62-8
• F6619-7186
• 3-[4-[(2,4-Dimethylphenyl)methyl]-1-piperazinyl]-6-methylpyridazine

• Inchi： 1S/C18H24N4/c1-14-4-6-17(15(2)12-14)13-21-8-10-22(11-9-21)18-7-5-16(3)19-20-18/h4-7,12H,8-11,13H2,1-3H3
• InChI Key： DBDOLNUCLHKMOU-UHFFFAOYSA-N
• SMILES： C1(N2CCN(CC3=CC=C(C)C=C3C)CC2)=NN=C(C)C=C1

Computed Properties

• Exact Mass: 296.20009678g/mol
• Monoisotopic Mass: 296.20009678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 340
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 32.3Ų

Experimental Properties

• Density: 1.112±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 490.7±45.0 °C(Predicted)
• pka: 7.33±0.10(Predicted)

Additional information on 3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine

Introduction to 3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine (CAS No. 2548993-62-8)

3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 2548993-62-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of 3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine features a piperazine ring linked to a pyridazine core, both of which are functionalized with aromatic groups. The presence of the 2,4-dimethylphenyl moiety in the piperazine ring contributes to the compound's unique physicochemical properties, which may influence its solubility, bioavailability, and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to gain deeper insights into the interactions of this compound with biological systems. Studies suggest that the piperazine moiety can serve as a key pharmacophore, interacting with various receptors and enzymes in the body. This interaction profile makes 3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine a valuable candidate for further exploration in drug discovery.

In particular, the pyridazine core of this compound has been shown to exhibit properties that are conducive to binding with specific biological targets. The methyl group at the 6-position of the pyridazine ring further modulates the electronic properties of the molecule, potentially enhancing its affinity for certain receptors. These structural features have been the focus of numerous computational studies aimed at optimizing the compound's pharmacological activity.

The synthesis of 3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine represents a significant achievement in synthetic organic chemistry. The multi-step synthesis involves strategic functional group transformations and precise control over reaction conditions to ensure high yield and purity. Researchers have employed advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic substitutions to construct the desired molecular framework.

The pharmacological potential of this compound has been explored in several preclinical studies. These studies have demonstrated that 3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine exhibits promising activity against various disease-related targets. For instance, preliminary data suggest that it may interact with neurotransmitter receptors involved in modulating pain perception and cognitive function. Such findings have sparked interest in developing this compound as a lead molecule for novel therapeutic agents.

The development of new drugs is often hampered by challenges related to drug-likeness properties such as solubility, metabolic stability, and selectivity. The unique structural features of 3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine offer opportunities to address these challenges through structural optimization. By fine-tuning the substituents on the piperazine and pyridazine rings, researchers can enhance the compound's pharmacokinetic profile while maintaining or improving its biological activity.

In conclusion, 3-{4-[(2,4-dimethylphenyl)methyl]piperazin-1-yl}-6-methylpyridazine (CAS No. 2548993-62-8) is a compelling molecule with significant potential in pharmaceutical research. Its complex structure and diverse functional groups make it a versatile candidate for further exploration in drug discovery. As computational methods and synthetic techniques continue to evolve, the prospects for developing novel therapeutic agents based on this compound are bound to expand.